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  3. (3aS,5S,6E,10Z,11aR)-5-hydroxy-10-(hydroxymethyl)-6-methyl-3-methylidene-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-2-one
(3aS,5S,6E,10Z,11aR)-5-hydroxy-10-(hydroxymethyl)-6-methyl-3-methylidene-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-2-one (3aS,5S,6E,10Z,11aR)-5-hydroxy-10-(hydroxymethyl)-6-methyl-3-methylidene-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-2-one Stenophyllolide is a natural product found in Centaurea aspera with data available.
Brand Name: Vulcanchem
CAS No.: 11054-57-2
VCID: VC21000256
InChI: InChI=1S/C15H20O4/c1-9-4-3-5-11(8-16)6-14-12(7-13(9)17)10(2)15(18)19-14/h4,6,12-14,16-17H,2-3,5,7-8H2,1H3/b9-4+,11-6-/t12-,13-,14+/m0/s1
SMILES: CC1=CCCC(=CC2C(CC1O)C(=C)C(=O)O2)CO
Molecular Formula: C15H20O4
Molecular Weight: 264.32 g/mol

(3aS,5S,6E,10Z,11aR)-5-hydroxy-10-(hydroxymethyl)-6-methyl-3-methylidene-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-2-one

CAS No.: 11054-57-2

Cat. No.: VC21000256

Molecular Formula: C15H20O4

Molecular Weight: 264.32 g/mol

* For research use only. Not for human or veterinary use.

(3aS,5S,6E,10Z,11aR)-5-hydroxy-10-(hydroxymethyl)-6-methyl-3-methylidene-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-2-one - 11054-57-2

Specification

Description Stenophyllolide is a natural product found in Centaurea aspera with data available.
CAS No. 11054-57-2
Molecular Formula C15H20O4
Molecular Weight 264.32 g/mol
IUPAC Name (3aS,5S,6E,10Z,11aR)-5-hydroxy-10-(hydroxymethyl)-6-methyl-3-methylidene-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-2-one
Standard InChI InChI=1S/C15H20O4/c1-9-4-3-5-11(8-16)6-14-12(7-13(9)17)10(2)15(18)19-14/h4,6,12-14,16-17H,2-3,5,7-8H2,1H3/b9-4+,11-6-/t12-,13-,14+/m0/s1
Standard InChI Key QKQGXZIVYKJKBQ-RASOWBLLSA-N
Isomeric SMILES C/C/1=C\CC/C(=C/[C@@H]2[C@@H](C[C@@H]1O)C(=C)C(=O)O2)/CO
SMILES CC1=CCCC(=CC2C(CC1O)C(=C)C(=O)O2)CO
Canonical SMILES CC1=CCCC(=CC2C(CC1O)C(=C)C(=O)O2)CO

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